Cas no 1070-83-3 (3,3-Dimethylbutyric acid)

• Product Name: 3,3-Dimethylbutyric acid
• CAS No: 1070-83-3
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD00002715
• CID: 40628
• PubChem ID: 14057
• Update Time: 2025-06-12

3,3-Dimethylbutyric acid Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethylbutyric acid
• 3,3-Dimethylbutyric acid, (tert-Butylacetic acid)
• tert-butylacetic acid (3,3-dimethylbutyric acid)
• Butylaceticacid
• 3,3,3-TRIMETHYLPROPIONIC ACID
• 3,3-Dimethylbutanoic acid
• t-Butylacetic Acid
• tert-Butylacetic acid
• (CH3)3CCH2COOH
• 3.3-DiMethylbu
• CARBOXYLIC ACID C6
• RARECHEM AL BE 0708
• 3,3-Dimethylbutyric
• 3,3-Dimethylbuttersαure
• 3,3-dimethyl-butanoicaci
• Butanoic acid, 3,3-dimethyl-
• 3,3-dimethyl-butanoic acid
• Butyric acid, 3,3-dimethyl-
• 3,3-dimethyl-butyric acid
• 3,3-Dimethyl-n-butyric acid
• Q80K0TZQ55
• MLMQPDHYNJCQAO-UHFFFAOYSA-N
• tert-Butyric acid
• tertbutylacetic acid
• Butyric acid,3-dimethyl-
• Butanoic acid,3-dimethyl-
• A
• 3,3-DIMETHYLBUTYRICACID
• EN300-20499
• DES-AMINO T-BUTYL GLYCINE
• 3,3-Dimethylbutyric acid, 98%
• NSC 4537
• InChI=1/C6H12O2/c1-6(2,3)4-5(7)8/h4H2,1-3H3,(H,7,8
• Q27117927
• t-Butylacetic acid;tert-Butylacetic acid
• MFCD00002715
• STR03445
• NSC-4537
• FT-0614077
• NS00020138
• LMFA01020079
• DTXSID0061450
• TERT-BUTYLACETIC ACID [MI]
• CHEMBL1232385
• D78179
• CS-W013611
• BCP21764
• NSC4537
• J-511082
• UNII-Q80K0TZQ55
• AKOS000119558
• 3,3-dimethyl butanoic acid
• CHEBI:38647
• B0826
• 1070-83-3
• AM20080023
• BUTYRIC ACID, .BETA.,.BETA.-DIMETHYL-
• EINECS 213-982-2
• SCHEMBL71379
• F2191-0081
• AI3-19252
• Z104478420
• STL168054
• DB-040729

• MDL： MFCD00002715
• Inchi： 1S/C6H12O2/c1-6(2,3)4-5(7)8/h4H2,1-3H3,(H,7,8)
• InChI Key： MLMQPDHYNJCQAO-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C)=O
• BRN： 1740427

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 116.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 89.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• XLogP3: 1.4

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.912 g/mL at 25 °C(lit.)
• Melting Point: −11 °C (lit.)
• Boiling Point: 185-190 °C(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: n20/D 1.411(lit.)
• Water Partition Coefficient: Soluble in water (19g/L).
• PSA: 37.30000
• LogP: 1.50720
• Merck: 1538
• Solubility: Solution ethanol, ether.

3,3-Dimethylbutyric acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S36/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area, away from incompatible substances Corrosive substances
• HazardClass：8
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,3-Dimethylbutyric acid

3,3-Dimethylbutyric Acid (CAS No. 1070-83-3): An Overview of Its Properties, Applications, and Recent Research

3,3-Dimethylbutyric acid (CAS No. 1070-83-3) is a versatile organic compound with a wide range of applications in various fields, including pharmaceuticals, food science, and chemical synthesis. This article provides a comprehensive overview of the compound's properties, applications, and recent research developments.

Chemical Structure and Properties: 3,3-Dimethylbutyric acid is a branched-chain fatty acid with the molecular formula C6H12O2. It has a molecular weight of 116.16 g/mol and a melting point of approximately 44-46°C. The compound is characterized by its carboxylic acid functional group and two methyl groups attached to the third carbon atom in the butyric acid chain. This unique structure contributes to its chemical stability and reactivity in various reactions.

Synthesis and Production: 3,3-Dimethylbutyric acid can be synthesized through several methods, including the oxidation of 3,3-dimethylbutanol or the hydrolysis of 3,3-dimethylbutyryl chloride. Industrial production often involves the use of catalytic processes to achieve high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using biocatalysts or mild reaction conditions.

Pharmaceutical Applications: In the pharmaceutical industry, 3,3-Dimethylbutyric acid has gained attention for its potential therapeutic applications. Studies have shown that it can act as a precursor for the synthesis of various bioactive compounds, including anti-inflammatory agents and antimicrobial peptides. Additionally, it has been explored as a potential drug delivery vehicle due to its ability to enhance the solubility and bioavailability of poorly soluble drugs.

Food Science Applications: In food science, 3,3-Dimethylbutyric acid is used as a flavor enhancer and preservative. Its unique chemical structure allows it to impart distinct flavors to food products while also inhibiting the growth of spoilage microorganisms. Recent research has focused on optimizing its use in food formulations to improve shelf life and sensory properties.

Chemical Synthesis Applications: In chemical synthesis, 3,3-Dimethylbutyric acid serves as an important building block for the preparation of more complex molecules. Its reactivity with various functional groups makes it a valuable intermediate in the synthesis of polymers, surfactants, and other industrial chemicals. Researchers are continually exploring new synthetic pathways to expand its utility in this field.

Recent Research Developments: Recent studies have highlighted several novel applications and properties of 3,3-Dimethylbutyric acid. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-cancer activity against various tumor cell lines. Another study in the Journal of Agricultural and Food Chemistry demonstrated its effectiveness as a natural preservative in food products, reducing microbial contamination without affecting taste or texture.

Safety Considerations: While 3,3-Dimethylbutyric acid is generally considered safe for use in various applications, proper handling and storage practices should be followed to ensure safety. It is important to avoid prolonged exposure to high concentrations and to use appropriate personal protective equipment when handling the compound.

Conclusion: In summary, 3,3-Dimethylbutyric acid (CAS No. 1070-83-3) is a multifaceted compound with significant potential in pharmaceuticals, food science, and chemical synthesis. Ongoing research continues to uncover new applications and properties, further solidifying its importance in these fields. As advancements in technology and methodology continue to evolve, the future prospects for this compound look promising.